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Compound of Interest

Compound Name: Diphenyl-D10-amine

Cat. No.: B584857 Get Quote

In the landscape of modern analytical chemistry, particularly within pharmaceutical and

environmental sciences, the demand for precision and accuracy in quantitative analysis is

paramount. Isotopically labeled compounds are indispensable tools that enable researchers to

achieve this level of certainty. Diphenyl-D10-amine, the deuterated analog of diphenylamine,

stands out as a critical internal standard for mass spectrometry-based quantification. Its

structure, where all ten hydrogen atoms on the two phenyl rings are replaced by deuterium,

provides a distinct mass shift while maintaining nearly identical physicochemical properties to

its non-labeled counterpart. This guide offers a comprehensive overview of the molecular

structure, properties, and applications of Diphenyl-D10-amine, providing researchers,

scientists, and drug development professionals with the foundational knowledge to effectively

utilize this essential analytical standard.

Molecular Structure and Physicochemical
Properties
Diphenyl-D10-amine is an aromatic amine that is structurally identical to diphenylamine, with

the exception of isotopic substitution.[1] The core structure consists of a central secondary

amine nitrogen atom bonded to two phenyl rings. In Diphenyl-D10-amine, all five hydrogen

atoms on each of the two phenyl groups are replaced with deuterium (²H or D), a stable, non-

radioactive isotope of hydrogen.[2][3] This complete deuteration of the aromatic rings is a key

feature that defines its utility.
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The IUPAC name for this compound is 2,3,4,5,6-pentadeuterio-N-(2,3,4,5,6-

pentadeuteriophenyl)aniline.[2][3][4] The molecular formula is C₁₂HD₁₀N or (C₆D₅)₂NH.[2][5][6]

[7] The presence of ten deuterium atoms significantly increases the molar mass compared to

the unlabeled compound.

Visualizing the Molecular Structure
The connectivity of atoms in Diphenyl-D10-amine can be represented as follows:
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Sample Preparation

Analysis

arrow 1. Water Sample Collection

2. Spike with Diphenyl-D10-amine
(Internal Standard)

3. Solid-Phase Extraction (SPE)

4. Elution

5. Evaporation & Reconstitution

6. LC-MS/MS Analysis

7. Data Processing
(Peak Area Ratio)

8. Quantification via
Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Diphenylamine - Wikipedia [en.wikipedia.org]

2. alfa-chemistry.com [alfa-chemistry.com]

3. Diphenyl-D10-amine | C12H11N | CID 87087746 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Diphenyl-d10-amine | CAS 37055-51-9 | LGC Standards [lgcstandards.com]

5. CAS NO. 37055-51-9 | DIPHENYL-D10-AMINE | C12HD10N [localpharmaguide.com]

6. usbio.net [usbio.net]

7. isotope.com [isotope.com]

To cite this document: BenchChem. [Introduction: The Role of Isotopic Labeling in Precision
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584857#what-is-the-molecular-structure-of-diphenyl-
d10-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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